Cas no 1807068-76-3 (Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate)

• Product Name: Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate
• CAS No: 1807068-76-3
• MF: C₁₂H₁₂ClNO₂S
• MW: 269.747180938721
• CID: 4961066
• Update Time: 2025-05-20

Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate

• Inchi： 1S/C12H12ClNO2S/c1-2-16-11(15)5-10-9(7-14)4-3-8(6-13)12(10)17/h3-4,17H,2,5-6H2,1H3
• InChI Key： WTHWLSGQMOGTHO-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C#N)C(=C1S)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate

Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate (CAS No. 1807068-76-3): A Comprehensive Overview

Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate (CAS No. 1807068-76-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloromethyl moiety, a cyano group, and a mercaptophenylacetate backbone, which collectively contribute to its diverse chemical reactivity and potential biological activity.

The Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate molecule is of particular interest due to its ability to participate in various chemical transformations, making it a valuable intermediate in synthetic chemistry. The presence of the chloromethyl group allows for nucleophilic substitution reactions, while the cyano group can undergo reduction or hydrolysis to yield carboxylic acid derivatives. Additionally, the mercaptophenylacetate moiety introduces both sulfur and carboxyl functionalities, which can be further modified to explore different pharmacophores.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural features of Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate make it a versatile scaffold for designing compounds with potential therapeutic applications. For instance, the compound's ability to undergo selective functionalization has been leveraged in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases by modulating their activity through interactions with critical residues in the active site.

The pharmaceutical industry has increasingly focused on developing drugs with improved selectivity and reduced side effects. Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate serves as a key intermediate in the synthesis of such drugs. Researchers have utilized its reactive sites to introduce various substituents that enhance binding affinity and reduce off-target effects. For example, modifications at the chloromethyl position have led to the development of compounds that selectively inhibit particular enzymatic targets without affecting related family members. This level of selectivity is essential for minimizing adverse reactions and improving patient outcomes.

The compound's utility extends beyond kinase inhibition. Its structural framework also makes it suitable for exploring interactions with other biological targets, such as proteases and transcription factors. In particular, the mercaptophenylacetate group provides a hydrogen bond network that can be optimized for binding to specific amino acid residues in protein targets. This has opened up new avenues for drug discovery, particularly in the treatment of neurological disorders where precise targeting is critical.

Synthetic methodologies play a pivotal role in the accessibility and scalability of Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate. Advances in synthetic chemistry have enabled more efficient and sustainable routes to this intermediate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired molecular architecture with high yields and purity. These innovations not only facilitate research but also contribute to green chemistry principles by reducing waste and energy consumption.

The biological activity of Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate and its derivatives has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of cancer and inflammation, highlighting its potential as a lead compound for drug development. The compound's ability to modulate disease-relevant pathways underscores its therapeutic significance. Furthermore, its favorable pharmacokinetic properties, such as solubility and metabolic stability, make it an attractive candidate for further clinical investigation.

The future directions for research on Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate are multifaceted. Continued exploration of its derivatives will likely uncover new mechanisms of action and expand its therapeutic applications. Additionally, computational modeling techniques can be employed to predict the binding modes of this compound with biological targets, accelerating the drug discovery process. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical reality.

In conclusion, Ethyl 3-chloromethyl-6-cyano-2-mercaptophenylacetate (CAS No. 1807068-76-3) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of reactive sites and biological relevance makes it a valuable tool for developing novel therapeutic agents. As advancements continue in synthetic chemistry and drug discovery technologies, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.